Cas no 864775-89-3 (Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-)
864775-89-3 structure
Product Name:Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-
CAS No:864775-89-3
MF:C13H9BrFNO3
MW:326.117866277695
CID:1862331
PubChem ID:58941543
Update Time:2025-04-21
Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-
- 2-Benzyloxy-1-bromo-3-fluoro-5-nitro-benzene
- SCHEMBL4659661
- A1-17627
- 864775-89-3
- 2-(Benzyloxy)-1-bromo-3-fluoro-5-nitrobenzene
- 2-Benzyloxy-1-bromo-3-fluoro-5-nitrobenzene
- 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)-benzene
- 1-bromo-3-fluoro-5-nitro-2-phenylmethoxybenzene
-
- Inchi: 1S/C13H9BrFNO3/c14-11-6-10(16(17)18)7-12(15)13(11)19-8-9-4-2-1-3-5-9/h1-7H,8H2
- InChI Key: XQFFPSZFTULIJO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1OCC1C=CC=CC=1)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 324.97498Da
- Monoisotopic Mass: 324.97498Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 55.1Ų
Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1855972-1g |
2-(Benzyloxy)-1-bromo-3-fluoro-5-nitrobenzene |
864775-89-3 | 98% | 1g |
¥10108.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1855972-5g |
2-(Benzyloxy)-1-bromo-3-fluoro-5-nitrobenzene |
864775-89-3 | 98% | 5g |
¥21902.00 | 2024-04-28 |
Benzene, 1-bromo-3-fluoro-5-nitro-2-(phenylmethoxy)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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